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Compound of Interest

Compound Name: Reactive Black 5

Cat. No.: B1144104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to C.I. Reactive Black 5
C.I. Reactive Black 5 (RB5) is a synthetic dye of significant importance in various scientific

and industrial fields. It is a bis-azo dye, recognized for its intense black color and its ability to

form strong, permanent bonds with substrates.[1] This technical guide provides a

comprehensive overview of the molecular characteristics, properties, and applications of

Reactive Black 5, with a focus on its utility in research and development.

Core Molecular Identity
The foundational aspect of any chemical compound is its molecular structure and identity.

Reactive Black 5 is a complex molecule with specific identifiers that are crucial for its accurate

use in experimental settings.

Molecular Formula and Weight
Reactive Black 5 is most commonly available as a tetrasodium salt. The molecular details are

summarized below:
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Property Value Reference(s)

Molecular Formula C₂₆H₂₁N₅Na₄O₁₉S₆ [1][2][3]

Molecular Weight 991.82 g/mol [1][4]

CAS Number 17095-24-8 [2][3][5][6]

C.I. Number 20505 [1]

The IUPAC name for this compound is Tetrasodium;4-amino-5-hydroxy-3,6-bis[[4-(2-

sulfonatooxyethylsulfonyl)phenyl]diazenyl]naphthalene-2,7-disulfonate.[1][3]

Chemical Structure
Reactive Black 5 is characterized by a central multi-substituted naphthalene core with two azo

groups (-N=N-), classifying it as a bis-azo compound.[2][5] A key feature of its structure is the

presence of two sulfatoethylsulfonyl groups, which are the reactive moieties of the dye.[1]

Caption: Simplified 2D representation of the Reactive Black 5 structure.

Physicochemical and Spectroscopic Properties
Understanding the physical and chemical properties of Reactive Black 5 is essential for its

application in various experimental protocols.

Property Value Reference(s)

Appearance Black powder [1][5]

Solubility
Soluble in water (100 g/L at

20°C)
[5]

Melting Point >300 °C

λmax (in water) 597 nm

Density 1.21 g/cm³ at 20 °C
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The aqueous solution of Reactive Black 5 is bluish-black.[5] Its high solubility in water is

attributed to the multiple sulfonate groups, which also makes it suitable for various aqueous-

based applications.

Mechanism of Reactivity: The Vinyl Sulfone
Chemistry
Reactive Black 5 belongs to the vinyl sulfone class of reactive dyes.[1] The key to its

functionality lies in the sulfatoethylsulfonyl group (-SO₂CH₂CH₂OSO₃⁻). Under alkaline

conditions, this group undergoes an elimination reaction to form a highly electrophilic vinyl

sulfone group (-SO₂CH=CH₂).[1]

This reactive vinyl sulfone intermediate is the cornerstone of the dye's ability to form covalent

bonds. It readily reacts with nucleophilic groups, such as the hydroxyl groups (-OH) on

cellulosic fibers or the amine groups (-NH₂) in proteins.[1] This reaction, a Michael-type

addition, results in the formation of a stable ether or amine linkage, permanently attaching the

dye to the substrate.[1]

Dye-SO₂CH₂CH₂OSO₃⁻

(Sulfatoethylsulfonyl form)

Dye-SO₂CH=CH₂

(Vinyl Sulfone form)
Alkaline pH
(-HSO₄⁻)

Dye-SO₂CH₂CH₂-Nu-Substrate
(Covalently bonded product)

Nucleophilic Attack

Dye-SO₂CH₂CH₂OH
(Hydrolyzed dye)

Reaction with water

Substrate-NuH
(e.g., Cellulose-OH)

OH⁻

H₂O
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Caption: Reaction mechanism of Reactive Black 5 with a nucleophilic substrate.

The primary experimental consideration is the control of pH. The activation to the vinyl sulfone

form is efficient under mildly alkaline conditions (pH 10-11). However, at higher pH or in the

presence of excess water, a competing hydrolysis reaction can occur, where the vinyl sulfone

reacts with hydroxide ions instead of the substrate. This leads to the deactivation of the dye

and reduced labeling efficiency.
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Applications in Research and Life Sciences
While Reactive Black 5 is predominantly known as a textile dye, its reactive nature has led to

its use in various research applications.

Bioconjugation: The vinyl sulfone group can react with amine and thiol groups on proteins

and other biomolecules, making it a potential tool for bioconjugation and labeling studies.

Histology and Staining: It is used in hematology and histology for staining cellular

components.

Environmental Science: Due to its prevalence as a textile effluent, Reactive Black 5 is often

used as a model compound in studies on the bioremediation and photocatalytic degradation

of azo dyes.[5]

Diagnostic Assays: It finds applications in the manufacturing of diagnostic assays.

Experimental Protocol: General Procedure for
Labeling a Nucleophilic Substrate
This protocol provides a generalized workflow for the covalent labeling of a substrate (e.g., a

protein or a functionalized surface) with Reactive Black 5. The exact parameters, such as

concentration, temperature, and reaction time, should be optimized for each specific

application.

Objective: To covalently attach Reactive Black 5 to a substrate containing nucleophilic groups.

Materials:

Reactive Black 5 (dye content ≥50%)

Substrate with nucleophilic groups (e.g., protein with accessible lysine residues)

Reaction Buffer: 0.1 M sodium carbonate-bicarbonate buffer, pH 10.5

Quenching Solution: 1 M Tris-HCl, pH 8.0

Purification system (e.g., size-exclusion chromatography or dialysis)
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Spectrophotometer

Procedure:

Substrate Preparation: Dissolve the substrate in the reaction buffer to a final concentration of

1-10 mg/mL. Ensure the buffer does not contain any primary amines (e.g., Tris) that could

compete with the substrate.

Dye Preparation: Immediately before use, prepare a stock solution of Reactive Black 5
(e.g., 10 mg/mL) in the reaction buffer. Vortex to ensure complete dissolution.

Reaction Initiation: Add a molar excess of the Reactive Black 5 solution to the substrate

solution. The optimal molar ratio of dye to substrate must be determined empirically but a

starting point of 10:1 to 20:1 is common.

Incubation: Incubate the reaction mixture at room temperature for 1-2 hours with gentle

stirring. The reaction can be performed at 4°C for a longer duration (e.g., overnight) to

minimize substrate degradation if it is sensitive to higher temperatures.

Reaction Quenching: Stop the reaction by adding the quenching solution to a final

concentration of 50-100 mM. The primary amines in the Tris buffer will react with any

remaining unreacted dye. Allow this to proceed for 30 minutes.

Purification: Remove the unreacted dye and byproducts from the labeled substrate using

size-exclusion chromatography or extensive dialysis against a suitable buffer (e.g., PBS).

Characterization: Confirm the successful labeling by measuring the absorbance of the

purified product at the λmax of Reactive Black 5 (597 nm) and at a wavelength

corresponding to the substrate (e.g., 280 nm for proteins). The degree of labeling can be

calculated using the Beer-Lambert law.

Self-Validation and Causality:

Choice of Alkaline Buffer: The use of a carbonate-bicarbonate buffer at pH 10.5 is critical to

activate the sulfatoethylsulfonyl group to the reactive vinyl sulfone.[1] This pH is a

compromise to ensure efficient activation while minimizing potential damage to sensitive

substrates like proteins.
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Quenching Step: The addition of Tris buffer is a crucial self-validating step. It ensures that all

reactive dye molecules are deactivated, preventing non-specific labeling in downstream

applications.

Purification: The purification step is essential to remove any non-covalently bound dye, which

could otherwise lead to false-positive signals or inaccurate quantification. Successful

separation can be visually inspected and confirmed spectrophotometrically.

Conclusion
Reactive Black 5 is a versatile bis-azo dye with a well-defined reactive mechanism based on

vinyl sulfone chemistry. Its molecular formula (C₂₆H₂₁N₅Na₄O₁₉S₆) and molecular weight

(991.82 g/mol ) are key parameters for its use in quantitative scientific applications.[1][2][3] By

understanding its chemical properties and the causality behind the experimental choices for its

use, researchers can effectively employ Reactive Black 5 as a powerful tool for covalent

labeling and staining in various scientific disciplines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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